Cas no 942359-39-9 ((2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylprop-2-enamide)

• Product Name: (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylprop-2-enamide
• CAS No: 942359-39-9
• MF: C₁₆H₉F₃N₂O₂S₃
• MW: 414.445070028305
• CID: 6262091
• PubChem ID: 2141393
• Update Time: 2025-05-20

(2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylprop-2-enamide
• F1620-0013
• (E)-3-thiophen-2-yl-N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]prop-2-enamide
• (2E)-3-(thiophen-2-yl)-N-[4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]prop-2-enamide
• (E)-3-(thiophen-2-yl)-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)acrylamide
• 942359-39-9
• 3-(Thiophen-2-yl)-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)acrylamide
• AKOS024609006

• Inchi： 1S/C16H9F3N2O2S3/c17-16(18,19)14(23)13-12(10-4-2-8-25-10)21-15(26-13)20-11(22)6-5-9-3-1-7-24-9/h1-8H,(H,20,21,22)/b6-5+
• InChI Key： JEYFPZPEKCCQMT-AATRIKPKSA-N
• SMILES： S1C(NC(/C=C/C2=CC=CS2)=O)=NC(C2=CC=CS2)=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 413.97782554g/mol
• Monoisotopic Mass: 413.97782554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylprop-2-enamide

Compound CAS No. 942359-39-9: (2E)-3-(Thiophen-2-yl)-N-[4-(Thiophen-2-yl)-5-(trifluoroacetyl)-1,3-thiazol-2-yl]prop-2-enamide

The compound with CAS No. 942359-39-9, known as (E)-3-(Thiophen-2-Yl)-N-[4-(Thiophen-Yl)-5-(Trifluoroacetyl)-1,3-Thiazol-Yl]Prop-Ynamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates both thiophene and thiazole moieties, making it a valuable subject for research in heterocyclic chemistry.

Thiophene moieties are well-known for their aromaticity and stability, often employed in the design of functional materials due to their ability to participate in π-conjugation. In this compound, the thiophene group is attached at the 2-position of the prop-enamide chain and also at the 4-position of the thiazole ring. This dual presence of thiophene groups enhances the molecule's electronic properties and makes it a promising candidate for applications in optoelectronic devices.

The trifluoroacetyl group attached at the 5-position of the thiazole ring introduces significant electron-withdrawing effects. This substitution pattern not only alters the electronic characteristics of the molecule but also imparts additional stability to the structure. Recent studies have shown that such substitutions can significantly influence the fluorescence properties of similar compounds, suggesting potential applications in sensors and imaging technologies.

The thiazole ring itself is a five-membered heterocycle containing sulfur and nitrogen atoms. Its presence in this compound contributes to its unique reactivity and selectivity in various chemical reactions. The thiazole moiety has been extensively studied for its role in medicinal chemistry, particularly in the development of bioactive compounds with anti-inflammatory and anticancer properties.

Recent advancements in synthetic methodologies have enabled researchers to construct this complex molecule with high precision. The synthesis involves a multi-step process that includes nucleophilic aromatic substitution, Michael addition, and cyclization reactions. These steps highlight the importance of stereochemical control and regioselectivity in constructing such intricate structures.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of thiophene and thiazole groups creates a scaffold that can interact with various biological targets. Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a valuable lead for further exploration.

In addition to its biological applications, this compound has shown promise in materials science. Its extended conjugation system allows for efficient charge transport properties, which are essential for applications in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported enhanced carrier mobility in thin films synthesized from similar compounds, underscoring their potential for next-generation electronic devices.

The prop-enamide group present in this compound plays a critical role in modulating its physical properties. The double bond within this group contributes to the molecule's rigidity and planarity, which are crucial for achieving desired electronic characteristics. Furthermore, the amide functionality can participate in hydrogen bonding interactions, enabling self-assembling behaviors that are beneficial for creating ordered nanostructures.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial assessments suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, CAS No. 942359-39-9 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure combines functional groups known for their versatility and reactivity, making it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.